![molecular formula C7H6N2O2 B011556 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one CAS No. 102226-40-4](/img/structure/B11556.png)
2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one
Overview
Description
2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one (2H-PXO) is a heterocyclic compound containing a five-membered ring with two nitrogen atoms and two oxygen atoms. It is a versatile compound that has been used in a variety of applications including drug design, synthesis, and biological research.
Scientific Research Applications
Synthesis of functionalized pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives (Arrault et al., 2002).
Used for the synthesis of pyrido[4,3-d]pyrimidin-4(3H)-ones, which are important for infrared and ultraviolet spectra studies (Ismail & Wibberley, 1967).
Studying the configurations of hexahydropyrido compounds and their derivatives (Cahill & Crabb, 1972).
Building natural and designed synthetic compounds, including anti-inflammatory, analgesics, bacteriostatic, fungistatic, and MAO inhibitors (Amardeep, 2013).
Used in chemistry research for its infrared and ultraviolet spectra (Crum & Fuchsman, 1966).
A new organic nitrate with potential applications in chemistry and biology (Benedini et al., 1995).
As a potential scaffold for bioactive compounds (Gim et al., 2007).
Gastric prokinetic agents, synergistic fungicide composition, and applications in human and veterinary therapy (Hermecz, 1998).
Useful for studying bicyclic heterocycles (Kumar et al., 2011).
Useful for their synthesis and applications in pyrido[3,2-b][1,4]oxazine and pyrido[2,3-b][1,4]benzoxazine systems (Sandford et al., 2014).
Synthesis product of nitro pyrido- and dipyrido[1,4]oxazines (Bastrakov et al., 2016).
Potential depressive action on the OUN (Herold, 1992).
Fluorination in an undivided cell to provide α-monofluorinated products in moderate yields (Iwayasu et al., 2002).
Convenient route for the synthesis of 3-substituted-4H-pyrido[3,2-b][1,4]oxazines (Lepifre et al., 2000).
Rapid access to a new bicyclic heteroaromatic chemical series with high potential in medicinal chemistry (Slowinski et al., 2013).
Microwave-assisted synthesis provides efficient and rapid preparation of complex organic compounds (Hua et al., 2008).
Easy preparation of pyrido[2,3-b][1,4]oxazin-2-ones in excellent yields by a one-pot annulation process (Cho et al., 2003).
High potential in various fields of application due to rapid access and broad applicability of pyridyl-substituted 1,3,5-triazines (Le Falher et al., 2014).
Inhibitory activity against different lipoxygenases with small chemical stability (Vieweg et al., 1992).
Microwave-assisted synthesis leading to moderate to excellent yields in a few minutes (Hua et al., 2008).
Mechanism of Action
Target of Action
The primary target of 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one is identified as the mineralocorticoid receptor . This receptor plays a crucial role in maintaining electrolyte balance and blood pressure.
Mode of Action
This compound acts as a nonsteroidal mineralocorticoid antagonist . It binds to the mineralocorticoid receptor, blocking its activation and thereby inhibiting its effects.
Safety and Hazards
As with any chemical compound, safety precautions are essential. Researchers should handle 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one in a well-ventilated area, wear appropriate protective gear, and follow established laboratory protocols. Detailed safety data, including toxicity and hazards, should be obtained from reliable sources before handling this compound .
Properties
IUPAC Name |
4H-pyrido[4,3-b][1,4]oxazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O2/c10-7-4-11-6-1-2-8-3-5(6)9-7/h1-3H,4H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMGNQLIBKSJBQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=C(O1)C=CN=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80560819 | |
Record name | 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80560819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
102226-40-4 | |
Record name | 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80560819 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2H,3H,4H-pyrido[4,3-b][1,4]oxazin-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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